molecular formula C20H29N3O3S B2962779 2-(4-methoxyphenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)ethanesulfonamide CAS No. 1049468-90-7

2-(4-methoxyphenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)ethanesulfonamide

Cat. No. B2962779
M. Wt: 391.53
InChI Key: DYVQJEKIQDYALB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-methoxyphenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)ethanesulfonamide is a useful research compound. Its molecular formula is C20H29N3O3S and its molecular weight is 391.53. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methoxyphenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)ethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methoxyphenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)ethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

  • Compounds with methoxyphenyl and pyrrolidinone structures have been synthesized and characterized to explore their structural properties. For example, the synthesis of ethyl 3,4-bis(acetyloxy)-2-(4-methoxyphenyl)pyrrolidine-1-carboxylate explores twisted, tetra-substituted pyrrolidine rings, highlighting the influence of methoxyphenyl groups on molecular structure (Pedroso et al., 2020).

Photophysical and Photochemical Properties

  • Studies on zinc(II) phthalocyanine derivatives with new benzenesulfonamide substituents report on their photophysical and photochemical properties, suggesting potential applications in photocatalysis and photodynamic therapy (Öncül et al., 2021).

Catalysis

  • The use of aryl sulfonate phosphine catalysts for copolymerization highlights the role of sulfonamide compounds in catalytic processes, including the homopolymerization of ethylene and copolymerization with acrylates, suggesting a potential application area for similar compounds (Skupov et al., 2007).

Antimicrobial Activities

  • Research on thiazoles and their fused derivatives, including those with sulfonamide structures, reports antimicrobial activities against a range of bacterial and fungal isolates, indicating potential pharmaceutical applications (Wardkhan et al., 2008).

Organic Synthesis Methodologies

  • The synthesis of various organic compounds, such as pyrroles, utilizing sulfonamide structures highlights innovative methodologies in organic synthesis, demonstrating the versatility of sulfonamide compounds in facilitating complex reactions (Kumar et al., 2017).

properties

IUPAC Name

2-(4-methoxyphenyl)-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]ethanesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29N3O3S/c1-22-12-5-6-19(22)20(23-13-3-4-14-23)16-21-27(24,25)15-11-17-7-9-18(26-2)10-8-17/h5-10,12,20-21H,3-4,11,13-16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYVQJEKIQDYALB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CC=C1C(CNS(=O)(=O)CCC2=CC=C(C=C2)OC)N3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-methoxyphenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)ethanesulfonamide

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